Cas no 1501786-66-8 (4-amino-4-(5-methoxypyridin-2-yl)butanoic acid)

• Product Name: 4-amino-4-(5-methoxypyridin-2-yl)butanoic acid
• CAS No: 1501786-66-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5915872
• PubChem ID: 165791133
• Update Time: 2025-05-25

4-amino-4-(5-methoxypyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5-methoxypyridin-2-yl)butanoic acid
• EN300-1815063
• 1501786-66-8

• Inchi： 1S/C10H14N2O3/c1-15-7-2-4-9(12-6-7)8(11)3-5-10(13)14/h2,4,6,8H,3,5,11H2,1H3,(H,13,14)
• InChI Key： JYHRBVNLSSYLFA-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 85.4Ų

Additional information on 4-amino-4-(5-methoxypyridin-2-yl)butanoic acid

Professional Introduction to 4-amino-4-(5-methoxypyridin-2-yl)butanoic Acid (CAS No. 1501786-66-8)

4-amino-4-(5-methoxypyridin-2-yl)butanoic acid, with the chemical identifier CAS No. 1501786-66-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif that combines an amino acid backbone with a methoxypyridine moiety, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both polar and aromatic functional groups makes it a versatile intermediate for various synthetic pathways, particularly in the design of bioactive molecules.

The< strong>4-amino-4-(5-methoxypyridin-2-yl)butanoic acid molecule exhibits a high degree of structural complexity, which is reflected in its reactivity and interaction with biological systems. The amino group at the terminal position of the butanoic acid chain provides a nucleophilic site for further functionalization, while the methoxypyridine ring introduces hydrophobic and electronic properties that can modulate binding affinities in drug-like molecules. This dual functionality has made it a valuable building block in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the< strong>4-amino-4-(5-methoxypyridin-2-yl)butanoic acid structure in greater detail. Studies have demonstrated that the methoxypyridine moiety can serve as a key pharmacophore, interacting with specific targets in biological pathways. For instance, modifications at this position have been shown to influence binding interactions with enzymes and receptors, suggesting its utility in developing inhibitors or agonists for therapeutic purposes. The amino group, on the other hand, can be used to link other pharmacophoric units or to form salt derivatives that enhance solubility and bioavailability.

In the context of drug discovery, the< strong>CAS No. 1501786-66-8 compound has been utilized as a precursor in the synthesis of various lead compounds. Its structural features allow for easy derivatization, enabling chemists to explore a wide range of chemical space. This flexibility has been particularly useful in fragment-based drug design approaches, where small molecular fragments are combined to generate high-affinity binders. The methoxypyridine ring, being part of many known bioactive scaffolds, has been particularly valuable in this regard.

The pharmaceutical industry has shown interest in< strong>4-amino-4-(5-methoxypyridin-2-yl)butanoic acid due to its potential role as an intermediate in producing novel therapeutics. Researchers have investigated its use in synthesizing compounds targeting various diseases, including neurological disorders and inflammatory conditions. The ability to fine-tune its structure through strategic modifications has opened up new avenues for developing drugs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, this compound has found utility in materials science and chemical biology. Its unique structural features make it a suitable candidate for designing chiral auxiliaries and ligands used in asymmetric synthesis. Furthermore, its ability to interact with biological molecules has been exploited in developing probes for biochemical assays and studying enzyme mechanisms.

The synthesis of< strong>CAS No. 1501786-66-8 involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex framework efficiently. These synthetic strategies not only showcase the compound's potential but also contribute to the broader field of organic chemistry by providing new tools for molecular construction.

Ongoing research continues to uncover new applications for< strong>4-amino-4-(5-methoxypyridin-2-yl)butanoic acid. Innovations in synthetic chemistry and biotechnology are expected to further expand its utility, making it an indispensable tool in both academic research and industrial development. As our understanding of biological systems grows, so does the demand for sophisticated molecular tools like this one.